TD-5471 hydrochloride
TD-5471 hydrochloride
TD-5471 hydrochloride is a potent and selective full agonist of the human β2-adrenoceptor.
Brand Name:
Vulcanchem
CAS No.:
530084-35-6
VCID:
VC0007154
InChI:
InChI=1S/C32H31N3O4.ClH/c1-39-30-15-11-24(19-27(30)22-5-3-2-4-6-22)34-23-9-7-21(8-10-23)17-18-33-20-29(37)25-12-14-28(36)32-26(25)13-16-31(38)35-32;/h2-16,19,29,33-34,36-37H,17-18,20H2,1H3,(H,35,38);1H/t29-;/m0./s1
SMILES:
COC1=C(C=C(C=C1)NC2=CC=C(C=C2)CCNCC(C3=C4C=CC(=O)NC4=C(C=C3)O)O)C5=CC=CC=C5.Cl
Molecular Formula:
C₃₂H₃₂ClN₃O₄
Molecular Weight:
558.1 g/mol
TD-5471 hydrochloride
CAS No.: 530084-35-6
Inhibitors
VCID: VC0007154
Molecular Formula: C₃₂H₃₂ClN₃O₄
Molecular Weight: 558.1 g/mol
| CAS No. | 530084-35-6 |
|---|---|
| Product Name | TD-5471 hydrochloride |
| Molecular Formula | C₃₂H₃₂ClN₃O₄ |
| Molecular Weight | 558.1 g/mol |
| IUPAC Name | 8-hydroxy-5-[(1R)-1-hydroxy-2-[2-[4-(4-methoxy-3-phenylanilino)phenyl]ethylamino]ethyl]-1H-quinolin-2-one;hydrochloride |
| Standard InChI | InChI=1S/C32H31N3O4.ClH/c1-39-30-15-11-24(19-27(30)22-5-3-2-4-6-22)34-23-9-7-21(8-10-23)17-18-33-20-29(37)25-12-14-28(36)32-26(25)13-16-31(38)35-32;/h2-16,19,29,33-34,36-37H,17-18,20H2,1H3,(H,35,38);1H/t29-;/m0./s1 |
| Standard InChIKey | RNKVXNOAIUAJNK-JMAPEOGHSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)NC2=CC=C(C=C2)CCNC[C@@H](C3=C4C=CC(=O)NC4=C(C=C3)O)O)C5=CC=CC=C5.Cl |
| SMILES | COC1=C(C=C(C=C1)NC2=CC=C(C=C2)CCNCC(C3=C4C=CC(=O)NC4=C(C=C3)O)O)C5=CC=CC=C5.Cl |
| Canonical SMILES | COC1=C(C=C(C=C1)NC2=CC=C(C=C2)CCNCC(C3=C4C=CC(=O)NC4=C(C=C3)O)O)C5=CC=CC=C5.Cl |
| Description | TD-5471 hydrochloride is a potent and selective full agonist of the human β2-adrenoceptor. |
| Reference | [1]. Jacobsen JR, et al. Multivalent design of long-acting β(2)-adrenoceptor agonists incorporating biarylamines. Bioorg Med Chem Lett. 2014 Jun 15;24(12):2625-30. |
| PubChem Compound | 11249914 |
| Last Modified | Nov 11 2021 |
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